Cas no 1223861-68-4 (N-(3-acetylphenyl)-2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide)

• Product Name: N-(3-acetylphenyl)-2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide
• CAS No: 1223861-68-4
• MF: C₂₃H₁₈N₄O₅
• MW: 430.412825107574
• CID: 5345048
• Update Time: 2025-08-05

N-(3-acetylphenyl)-2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetylphenyl)-2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazine-5(4H)-acetamide
• N-(3-acetylphenyl)-2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide

• Inchi： 1S/C23H18N4O5/c1-14(28)15-3-2-4-17(9-15)24-22(29)12-26-7-8-27-19(23(26)30)11-18(25-27)16-5-6-20-21(10-16)32-13-31-20/h2-11H,12-13H2,1H3,(H,24,29)
• InChI Key： KDWJZHRZRWBSOP-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C4OCOC4=C3)=NN1C=CN(CC(NC1=CC=CC(C(C)=O)=C1)=O)C2=O

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 664.0±55.0 °C(Predicted)
• pka: 13.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide

Introduction to N-(3-acetylphenyl)-2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide (CAS No: 1223861-68-4)

N-(3-acetylphenyl-2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl])acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1223861-68-4, represents a convergence of multiple chemical moieties that contribute to its potential biological activity. The presence of acetylphenyl, benzodioxolyl, and pyrazolo[1,5-a]pyrazinyl groups within its molecular framework suggests a multifaceted interaction with biological targets, making it a subject of intense study in medicinal chemistry.

The compound's structure is characterized by a central pyrazolo[1,5-a]pyrazine core, which is a heterocyclic system known for its role in various pharmacophores. This core is linked to a benzodioxolyl group, a moiety that has been extensively studied for its pharmacological properties. The benzodioxolyl group, also known as 2-hydroxypropyl benzene derivative, is commonly found in natural products and synthetic drugs due to its ability to modulate various biological pathways. The acetylphenyl group further extends the compound's structural complexity, providing a potential site for interaction with biological receptors.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological mechanisms. N-(3-acetylphenyl-2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl])acetamide has emerged as a promising candidate in this context. Its unique structural features have led to investigations into its potential role in modulating enzymes and receptors involved in inflammatory and metabolic disorders. The compound's ability to interact with multiple targets makes it an attractive scaffold for drug design and development.

The synthesis of N-(3-acetylphenyl-2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl])acetamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyrazolo[1,5-a]pyrazine core through cyclocondensation reactions. This core is then functionalized with the benzodioxolyl group through nucleophilic substitution or other coupling reactions. Finally, the acetylphenyl group is introduced through acetylation or other suitable methods. Each step in the synthesis must be carefully optimized to ensure high yield and purity of the final product.

The pharmacological evaluation of N-(3-acetylphenyl-2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl])acetamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes involved in inflammatory pathways. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are key mediators of inflammation. Additionally, the compound has demonstrated potential activity against enzymes involved in metabolic disorders such as diabetes and obesity.

The mechanism of action of N-(3-acetylphenyl-2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,H-pyrazolo[1,5-a]pyrazin-)acetamide involves its interaction with specific binding sites on target enzymes and receptors. The benzodioxolyl group is believed to play a crucial role in anchoring the compound to the active site of the target enzyme through hydrophobic interactions. The pyrazolo[1,a]pyrazine core further contributes to binding stability by forming hydrogen bonds with key amino acid residues in the enzyme's active site.

The potential therapeutic applications of N-(3-acetylphenyl-2-[2-(